1-Bromo-3-hexylbenzene

• IUPAC Name: 1-bromo-3-hexylbenzene
• InChI: InChI=1S/C12H17Br/c1-2-3-4-5-7-11-8-6-9-12(13)10-11/h6,8-10H,2-5,7H2,1H3
• InChI Key: HZUVRCRPECDFAT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC(=CC=C1)Br
• Molecular Formula: C12H17Br
• DSSTOX Substance ID: DTXSID901028424
• Molecular Weight: 241.17 g/mol
• CAS RN: 38409-59-5

Description

1-Bromo-3-hexylbenzene is an organic compound with the molecular formula C12H17Br. It is used as an intermediate in the pharmaceutical industry. It is insoluble in water but fully miscible with ethanol, acetone, toluene, and methylene chloride.

Molecular Structure Analysis

The molecular structure of 1-Bromo-3-hexylbenzene consists of a benzene ring substituted with a bromine atom and a hexyl group. The InChI key for 1-Bromo-3-hexylbenzene is HZUVRCRPECDFAT-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

1-Bromo-3-hexylbenzene is a clear colorless liquid. It has a molecular weight of 241.17 g/mol. It has a density of 1.179 g/cm³, a boiling point of 90°C to 98°C at 5mmHg, and a refractive index of 1.522.

Scientific Research Applications

Ring Expansion and Halogenation Processes

• Ring Expansion : 1-Bromo-3-hexylbenzene has been utilized in ring expansion processes. A study demonstrated the formation of 1-bromo-1-alumacyclonona-2,4,6,8-tetraene by treating 1-bromo-2,3,4,5-tetraethylalumole with 3-hexyne. This process also led to the formation of hexaethylbenzene and involved complex interactions, highlighting the compound's reactivity and potential for creating larger ring structures (Agou et al., 2015).
• Ring Halogenations : In another application, 1-Bromo-3-hexylbenzene was involved in ring halogenation reactions. The study explored the use of N-Halosuccinimide and acidic catalysts for ring halogenations of polyalkylbenzenes. This demonstrates its applicability in synthesizing halogenated aromatic compounds, crucial in various chemical syntheses (Bovonsombat & Mcnelis, 1993).

Solar Cell Applications

• Polymer Solar Cells : 1-Bromo-3-hexylbenzene was used as a fluorescent inhibitor in polymer solar cells. The addition of this compound to the poly(3-hexylthiophene)/[6,6]-phenyl-C61-butyric acid methyl ester active layer of solar cells led to an optimal device performance, indicating its role in enhancing the power conversion efficiency of these cells (Fu et al., 2015).

Synthesis of Novel Compounds

• Synthesis of Dendritic Polyethers : The compound has been used in the synthesis of new dendritic polyethers with various end groups. This process involved convergent strategies using planar and tetrahedral cores, indicating its versatility in synthesizing complex organic molecules (Díez-Barra et al., 2004).
• Formation of Charge Transfer Complexes : In organic electronics, the formation of charge transfer complexes using 1-Bromo-3-hexylbenzene significantly improved the electron transfer process in polymer solar cells. This application underscores the compound's role in developing more efficient organic electronic devices (Fu et al., 2015).

Mechanism of Action

The mechanism of action for 1-Bromo-3-hexylbenzene is not specified in the search results. As an intermediate in the pharmaceutical industry, its mechanism of action would depend on the specific drug it is used to produce.

Safety and Hazards

1-Bromo-3-hexylbenzene may cause skin irritation, serious eye irritation, and respiratory irritation. It should be handled with appropriate protective equipment, and exposure should be avoided. It should be stored in a cool, dry place in a tightly closed container, and it is incompatible with oxidizing agents.

Future Directions

The future directions for 1-Bromo-3-hexylbenzene are not specified in the search results. As an intermediate in the pharmaceutical industry, its use may expand as new drugs are developed and existing synthesis processes are optimized.